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Compound of Interest

Compound Name: Colistin b

Cat. No.: B044532

Technical Support Center: Colistin Solutions

This technical support center provides guidance on the best practices for storing reconstituted
colistin solutions, addressing common issues encountered by researchers, scientists, and drug
development professionals.

Frequently Asked Questions (FAQSs)

Q1: What is the recommended diluent for reconstituting lyophilized colistimethate sodium (the
prodrug of colistin)?

Al: Lyophilized colistimethate sodium should be reconstituted with Sterile Water for Injection,
USP.[1][2][3][4][5] It is recommended to swirl the vial gently during reconstitution to avoid
frothing.[1][2][3][4]

Q2: What is the recommended storage temperature for the reconstituted colistin solution?

A2: The reconstituted solution can be stored in a refrigerator at 2°C to 8°C (36°F to 46°F) or at
a controlled room temperature of 20°C to 25°C (68°F to 77°F).[1][4]

Q3: How long is the reconstituted colistin solution stable?

A3: The reconstituted solution is stable for up to 7 days when stored either in the refrigerator or
at controlled room temperature.[1][4][6] One study showed that a 200 mg/ml solution of
reconstituted Coly-Mycin M was stable for at least 7 days at both 4°C and 25°C, with less than
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0.1% formation of active colistin.[6][7] Another study demonstrated that a 75 mg/mL solution
was stable for up to 24 hours at temperatures ranging from -70°C to 21°C, with less than 1%
formation of colistin A and B.[8][9][10]

Q4: What happens to the colistimethate sodium solution over time?

A4: Colistimethate sodium, the inactive prodrug, spontaneously hydrolyzes in agueous
solutions to form the microbiologically active and more toxic compounds, colistin A and colistin
B.[6][7][8][9][10] This hydrolysis is dependent on both temperature and concentration.[6][7]

Q5: I need to prepare a more diluted solution for my experiment. How should | store it?

A5: Any further diluted infusion solution should be freshly prepared and used within 24 hours.
[1][3][4] If immediate use is not possible, it is recommended to store the diluted solution at 4°C,
as the formation of colistin is significantly reduced at this temperature.[6][11] Studies have
shown that when diluted to 4 mg/ml in glucose (5%) or saline (0.9%), colistimethate sodium
hydrolyzes faster at 25°C (less than 4% colistin formed after 48 hours) than at 4°C (0.3%
colistin formed).[6][7]

Q6: Can | freeze the reconstituted colistin solution?

A6: Studies have shown that reconstituted colistimethate sodium is stable for up to 24 hours
when stored at -20°C and -70°C, with minimal degradation to active colistin.[8][9][10] A single
freeze-thaw cycle does not appear to significantly impact the hydrolysis.[12]

Q7: What are the signs of degradation | should look for?

A7: Visually inspect parenteral drug products for particulate matter and discoloration before
administration.[4] The lyophilized powder is a white to slightly yellow cake.[1][5] While the
formation of active colistin is not visible, adhering to recommended storage times and
temperatures is crucial to minimize the concentration of these more toxic breakdown products.
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Issue

Possible Cause

Recommended Action

Unexpectedly high toxicity in

cell-based assays.

The reconstituted solution may
have been stored for too long
or at improper temperatures,
leading to a higher
concentration of active, more

toxic colistin.

Prepare a fresh solution from
lyophilized powder, ensuring it
is used within the
recommended timeframe
(ideally within 24 hours for

diluted solutions).

Variability in experimental

results between batches.

Inconsistent storage times or
temperatures of the colistin
solution can lead to varying
concentrations of the active

compound.

Standardize the preparation
and storage protocol for the
colistin solution across all
experiments. Always prepare

fresh for sensitive applications.

Precipitation or cloudiness in

the reconstituted solution.

This is not a commonly
reported issue with standard
reconstitution procedures. It
could indicate contamination or

use of an incorrect diluent.

Discard the solution.
Reconstitute a new vial using
Sterile Water for Injection,
USP, ensuring aseptic

technique.

Quantitative Data Summary

The stability of reconstituted colistimethate sodium (CMS) is primarily determined by the rate of

hydrolysis to active colistin.
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Percent
Storage . . .
. Concentration Duration Colistin Reference
Condition
Formed
200 mg/ml in
4°C or 25°C Water for 7 days <0.1% [61[7]
Injection
21°C, 0°C, 75 mg/ml in < 1.0% (Colistin
) 24 hours [81[9][10]
-20°C, -70°C Sterile Water A/B)
4 mg/mlin 5%
4°C Glucose or 0.9% 48 hours 0.3% [6][7]
Saline
4 mg/mlin 5%
25°C Glucose or 0.9% 48 hours <4% [61[7]

Saline

Experimental Protocols

Protocol for Determining Colistin Stability via High-Performance Liquid Chromatography
(HPLC)

This protocol outlines a general method for assessing the stability of a reconstituted
colistimethate sodium solution by quantifying the formation of active colistin over time.

o Preparation of Reconstituted Solution:

o Aseptically reconstitute a vial of lyophilized colistimethate sodium with a precise volume of
Sterile Water for Injection to achieve a known concentration (e.g., 75 mg/mL).[1][2][3]

o Gently swirl the vial to ensure complete dissolution without causing frothing.[1][2][3]
o Sample Incubation:
o Aliquot the reconstituted solution into sterile, sealed vials.

o Store the aliquots under various temperature conditions (e.g., 4°C, 25°C, -20°C).
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o At specified time points (e.g., 0, 24, 48, 72 hours, 7 days), remove an aliquot from each
storage condition for analysis.

e HPLC Analysis:

o Mobile Phase Preparation: Prepare an appropriate mobile phase for separating colistin A
and colistin B. The specific composition will depend on the column and system used.

o Standard Preparation: Prepare a series of standard solutions of known concentrations of
colistin A and colistin B to generate a standard curve.

o Sample Preparation: Dilute the stored samples to a concentration that falls within the
range of the standard curve.

o Chromatography: Inject the prepared standards and samples into the HPLC system. Use
a suitable C18 column and a UV detector set to an appropriate wavelength for detecting
colistin.

o Data Analysis: Integrate the peak areas for colistin A and colistin B in the chromatograms
of the samples. Use the standard curve to calculate the concentration of colistin Aand B in
each sample. The percentage of formed colistin can be calculated relative to the initial
concentration of colistimethate sodium.

Logical Workflow for Preparation and Storage
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Preparation

Start: Lyophilized
Colistimethate Sodium

Reconstitute with
Sterile Water for Injection

'
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to Avoid Frothing

i

Reconstituted Solution
(e.g., 75 mg/mL)

Stable Stable
Storage Optiogs
Store at 2-8°C Store at 20-25°C
(Upto 7 days) [ (Up to 7 days)

Experimental Use

Direct Use of <T Dilute for Infusion/
Reconstituted Solution Working Solution

'

Diluted Solution

'

Use Immediately Store Diluted Solution
(Recommended) at 2-8°C (Max 24h)

Click to download full resolution via product page

Caption: Workflow for the preparation and storage of reconstituted colistin solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. globalrph.com [globalrph.com]

. drugs.com [drugs.com]

. fresenius-kabi.com [fresenius-kabi.com]
. accessdata.fda.gov [accessdata.fda.gov]
. medsafe.govt.nz [medsafe.govt.nz]

. journals.asm.org [journals.asm.org]

. researchgate.net [researchgate.net]

. Stability of Colistimethate Sodium in Aqueous Solution - PMC [pmc.ncbi.nim.nih.gov]

°
(o] (0] ~ (o)) ()] EEN w N =

. researchgate.net [researchgate.net]
¢ 10. journals.asm.org [journals.asm.org]

o 11. Stability of Colistin Methanesulfonate in Pharmaceutical Products and Solutions for
Administration to Patients - PMC [pmc.ncbi.nlm.nih.gov]

e 12. publications.ashp.org [publications.ashp.org]

» To cite this document: BenchChem. [Best practices for storing reconstituted Colistin b
solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b044532#best-practices-for-storing-reconstituted-
colistin-b-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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